Cas no 2228635-35-4 (4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)-4-methylpiperidine)

• Product Name: 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)-4-methylpiperidine
• CAS No: 2228635-35-4
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6062948
• PubChem ID: 165678873
• Update Time: 2025-07-09

4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)-4-methylpiperidine
• EN300-1810138
• 2228635-35-4
• 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine

• Inchi： 1S/C15H27NO/c1-14(2)11-4-5-13(12(14)10-11)17-15(3)6-8-16-9-7-15/h11-13,16H,4-10H2,1-3H3
• InChI Key： UMNJJXLRTGZJHL-UHFFFAOYSA-N
• SMILES： O(C1(C)CCNCC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)-4-methylpiperidine

Recent Advances in the Study of 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine (CAS: 2228635-35-4)

The compound 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine (CAS: 2228635-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic framework, derived from pinene, provides a rigid scaffold that enhances binding affinity to target proteins. Researchers have successfully employed this compound in the development of selective enzyme inhibitors, particularly those targeting the central nervous system (CNS). The presence of the piperidine moiety further contributes to its pharmacological profile, enabling interactions with various neurotransmitter receptors.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the compound's efficacy as a precursor for sigma-1 receptor ligands. The study revealed that derivatives of 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine exhibited high binding affinity and selectivity for sigma-1 receptors, which are implicated in neuroprotection and pain modulation. These findings open new avenues for the treatment of neurodegenerative diseases and chronic pain conditions.

Another significant advancement was reported in the field of drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of this compound as a building block for prodrugs. The researchers capitalized on its lipophilic nature to enhance the bioavailability of poorly soluble drugs, particularly those targeting the blood-brain barrier. This application underscores the compound's versatility in addressing longstanding challenges in pharmaceutical formulation.

From a synthetic chemistry perspective, recent publications have optimized the production of 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine through green chemistry approaches. A team at MIT developed a catalytic asymmetric synthesis method that significantly improved yield (85%) and enantiomeric purity (>99% ee), as detailed in their Nature Communications article (2024). This methodological breakthrough has important implications for scaling up production while minimizing environmental impact.

Looking ahead, several clinical trials are anticipated to evaluate the therapeutic potential of derivatives based on this core structure. Preliminary data suggest promising applications in oncology, with particular interest in its ability to modulate protein-protein interactions involved in cancer cell proliferation. However, researchers caution that further pharmacokinetic studies are needed to fully understand the compound's metabolic fate and potential toxicity profiles.

In conclusion, 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)-4-methylpiperidine (CAS: 2228635-35-4) represents a versatile scaffold with multiple applications in drug discovery and development. The recent surge in research activity surrounding this compound reflects its growing importance in addressing unmet medical needs across various therapeutic areas. Continued investigation into its structure-activity relationships and biological mechanisms will likely yield additional breakthroughs in the coming years.